Cas no 791810-94-1 (2,3,3,4(2H)-Furantetrol,dihydro-2-methyl-, (2R,4S)-)

• Product Name: 2,3,3,4(2H)-Furantetrol,dihydro-2-methyl-, (2R,4S)-
• CAS No: 791810-94-1
• MF: C₅H₁₀O₅
• MW: 150.129902362823
• CID: 555799
• PubChem ID: 448719
• Update Time: 2025-04-19

2,3,3,4(2H)-Furantetrol,dihydro-2-methyl-, (2R,4S)- Chemical and Physical Properties

Names and Identifiers

• 2,3,3,4(2H)-Furantetrol,dihydro-2-methyl-, (2R,4S)-
• 2,3,3,4(2H)-Furantetrol,dihydro-2-methyl-,(2R,4S)-(9CI)
• (2R,4S)-2-Methyl-2,3,3,4-tetrahydroxytetrahydrofuran
• AI 2
• Autoinducer 2
• R-THMF
• CHEBI:44800
• NS00070254
• PAV
• Q27120583
• starbld0015784
• (2R,4S)-2-Methyldihydrofuran-2,3,3,4(2H)-tetraol
• C21382
• DTXSID301344242
• auto inducer 2
• CHEMBL1235140
• (2R,4S)-2-methyloxolane-2,3,3,4-tetrol
• A936528
• SCHEMBL3674904
• PD059315
• 791810-94-1
• (2R,4S)-2-methyltetrahydrofuran-2,3,3,4-tetrol
• DB04346
• (2R,4S)-2-methyldihydrofuran-2,3,3,4(2H)-tetrol (non-preferred name)
• (2R,4S)-2-methyldihydrofuran-2,3,3,4(2H)-tetrol
• AI-2 (salmonella)
• autoinducer 2 (salmonella)
• (R)-THMF

• Inchi： 1S/C5H10O5/c1-4(7)5(8,9)3(6)2-10-4/h3,6-9H,2H2,1H3/t3-,4+/m0/s1
• InChI Key： BVIYGXUQVXBHQS-IUYQGCFVSA-N
• SMILES： O1C[C@@H](C([C@]1(C)O)(O)O)O

Computed Properties

• Exact Mass: 150.05300
• Monoisotopic Mass: 150.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 90.2Ų

Experimental Properties

• PSA: 90.15000
• LogP: -2.23310